Cas no 2418676-28-3 (Tert-butyl 4-{3-amino-2,4,6-trimethyl-5-[(piperazin-1-yl)methyl]phenyl}piperazine-1-carboxylate)

• Product Name: Tert-butyl 4-{3-amino-2,4,6-trimethyl-5-[(piperazin-1-yl)methyl]phenyl}piperazine-1-carboxylate
• CAS No: 2418676-28-3
• MF: C₂₃H₃₉N₅O₂
• MW: 417.588065385818
• CID: 5677270
• PubChem ID: 165771234
• Update Time: 2025-06-11

Tert-butyl 4-{3-amino-2,4,6-trimethyl-5-[(piperazin-1-yl)methyl]phenyl}piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2418676-28-3
• EN300-26631677
• tert-butyl 4-{3-amino-2,4,6-trimethyl-5-[(piperazin-1-yl)methyl]phenyl}piperazine-1-carboxylate
• Tert-butyl 4-{3-amino-2,4,6-trimethyl-5-[(piperazin-1-yl)methyl]phenyl}piperazine-1-carboxylate

• Inchi： 1S/C23H39N5O2/c1-16-19(15-26-9-7-25-8-10-26)17(2)21(18(3)20(16)24)27-11-13-28(14-12-27)22(29)30-23(4,5)6/h25H,7-15,24H2,1-6H3
• InChI Key： XICJDTDRTBDHLH-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(CC1)C1C(C)=C(C(C)=C(CN2CCNCC2)C=1C)N)=O

Computed Properties

• Exact Mass: 417.31037550g/mol
• Monoisotopic Mass: 417.31037550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 74.1Ų

Additional information on Tert-butyl 4-{3-amino-2,4,6-trimethyl-5-[(piperazin-1-yl)methyl]phenyl}piperazine-1-carboxylate

Tert-butyl 4-{3-amino-2,4,6-trimethyl-5-[(piperazin-1-yl)methyl]phenyl}piperazine-1-carboxylate (CAS No. 2418676-28-3)

Tert-butyl 4-{3-amino-2,4,6-trimethyl-5-[(piperazin-1-yl)methyl]phenyl}piperazine-1-carboxylate (CAS No. 2418676-28-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, a piperazine ring, and a substituted phenyl moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The tert-butyl group in the compound serves as a protective group, enhancing the stability and solubility of the molecule. This is particularly important in drug development, where the stability and solubility of a compound can significantly impact its pharmacokinetic properties and overall efficacy. The piperazine ring, on the other hand, is a common structural motif found in many bioactive molecules, including antipsychotics, antidepressants, and antihistamines. The presence of this ring can influence the compound's ability to interact with various biological targets.

The substituted phenyl moiety with 3-amino, 2,4,6-trimethyl, and (piperazin-1-yl)methyl groups adds further complexity to the molecule. These substitutions can modulate the compound's binding affinity to specific receptors and enzymes, making it a valuable candidate for drug discovery. Recent studies have shown that compounds with similar structural features exhibit potent activity against various targets, including serotonin receptors and G protein-coupled receptors (GPCRs).

In the context of medicinal chemistry, Tert-butyl 4-{3-amino-2,4,6-trimethyl-5-[(piperazin-1-yl)methyl]phenyl}piperazine-1-carboxylate has been investigated for its potential as a lead compound in the development of novel therapeutics. One area of particular interest is its activity as a serotonin receptor modulator. Serotonin receptors play a crucial role in regulating mood, sleep, and appetite, making them important targets for the treatment of psychiatric disorders such as depression and anxiety.

Recent research has also explored the potential of this compound in modulating GPCRs. GPCRs are a large family of membrane receptors that are involved in numerous physiological processes and are targets for approximately 30% of all modern drugs. The ability of Tert-butyl 4-{3-amino-2,4,6-trimethyl-5-[(piperazin-1-yl)methyl]phenyl}piperazine-1-carboxylate to interact with GPCRs could open new avenues for the development of drugs targeting conditions such as cardiovascular diseases, metabolic disorders, and neurological disorders.

Furthermore, the compound's structure suggests potential applications in cancer research. The presence of multiple functional groups that can interact with various biological targets makes it an attractive candidate for investigating its anticancer properties. Preliminary studies have shown that compounds with similar structures exhibit cytotoxic effects on cancer cells by inducing apoptosis or inhibiting cell proliferation.

In addition to its therapeutic potential, Tert-butyl 4-{3-amino-2,4,6-trimethyl-5-[(piperazin-1-yl)methyl]phenyl}piperazine-1-carboxylate is also being studied for its use as an intermediate in the synthesis of other bioactive molecules. The tert-butyl group can be selectively removed or modified to generate derivatives with different properties and activities. This versatility makes it a valuable starting material for synthetic chemists working on drug discovery projects.

The synthesis of Tert-butyl 4-{3-amino-2,4,6-trimethyl-5-[(piperazin-1-yl)methyl]phenyl}piperazine-1-carboxylate involves several steps that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include coupling reactions between aryl halides and piperazines, followed by functional group manipulations to introduce the tert-butyl protecting group and other substituents. Advances in synthetic methods have made it possible to produce this compound on a larger scale while maintaining its structural integrity.

From a safety perspective, it is important to note that while Tert-butyl 4-{3-amino-2,4,6-trimethyl-5-[(piperazin-1-y l)methyl]pheny l}pip erazi ne -1-carb oxy late is not classified as a hazardous chemical or controlled substance, proper handling and storage protocols should be followed to ensure laboratory safety. This includes wearing appropriate personal protective equipment (PPE) and storing the compound in a well-controlled environment to prevent degradation or contamination.

In conclusion, Tert-but yl 4 -{3-a mino -2 ,4 ,6 -trim ethy l -5 -[(pip erazi n -1-y l)met hy l]phe n yl }pip erazi ne -1-car box ylate (CAS No. 2418676 -28 -3) represents an exciting area of research with potential applications in various fields of medicine and pharmaceutical science. Its unique structural features and biological activities make it a promising lead compound for drug discovery efforts aimed at addressing unmet medical needs.